2-Amino-3-hydroxybenzoic acid
2-Amino-3-hydroxybenzoic acid
3-hydroxyanthranilic acid is an aminobenzoic acid that is benzoic acid substituted at C-2 by an amine group and at C-3 by a hydroxy group. It is an intermediate in the metabolism of the amino acid tryptophan. It has a role as a human metabolite and a mouse metabolite. It is an aminobenzoic acid and a monohydroxybenzoic acid. It is functionally related to an anthranilic acid. It is a conjugate acid of a 3-hydroxyanthranilate. It is a tautomer of a 2,3-dihydro-3-oxoanthranilic acid.
An oxidation product of tryptophan metabolism. It may be a free radical scavenger and a carcinogen.
3-Hydroxyanthranilic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
3-Hydroxyanthranilic acid is a natural product found in Klebsiella pneumoniae, Phycomyces blakesleeanus, and other organisms with data available.
3-Hydroxyanthranilic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
An oxidation product of tryptophan metabolism. It may be a free radical scavenger and a carcinogen.
3-Hydroxyanthranilic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
3-Hydroxyanthranilic acid is a natural product found in Klebsiella pneumoniae, Phycomyces blakesleeanus, and other organisms with data available.
3-Hydroxyanthranilic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
548-93-6
VCID:
VC21104962
InChI:
InChI=1S/C7H7NO3/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3,9H,8H2,(H,10,11)
SMILES:
C1=CC(=C(C(=C1)O)N)C(=O)O
Molecular Formula:
C7H7NO3
Molecular Weight:
153.14 g/mol
2-Amino-3-hydroxybenzoic acid
CAS No.: 548-93-6
Cat. No.: VC21104962
Molecular Formula: C7H7NO3
Molecular Weight: 153.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-hydroxyanthranilic acid is an aminobenzoic acid that is benzoic acid substituted at C-2 by an amine group and at C-3 by a hydroxy group. It is an intermediate in the metabolism of the amino acid tryptophan. It has a role as a human metabolite and a mouse metabolite. It is an aminobenzoic acid and a monohydroxybenzoic acid. It is functionally related to an anthranilic acid. It is a conjugate acid of a 3-hydroxyanthranilate. It is a tautomer of a 2,3-dihydro-3-oxoanthranilic acid. An oxidation product of tryptophan metabolism. It may be a free radical scavenger and a carcinogen. 3-Hydroxyanthranilic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). 3-Hydroxyanthranilic acid is a natural product found in Klebsiella pneumoniae, Phycomyces blakesleeanus, and other organisms with data available. 3-Hydroxyanthranilic acid is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 548-93-6 |
| Molecular Formula | C7H7NO3 |
| Molecular Weight | 153.14 g/mol |
| IUPAC Name | 2-amino-3-hydroxybenzoic acid |
| Standard InChI | InChI=1S/C7H7NO3/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3,9H,8H2,(H,10,11) |
| Standard InChI Key | WJXSWCUQABXPFS-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)O)N)C(=O)O |
| Canonical SMILES | C1=CC(=C(C(=C1)O)N)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Colorform | LEAFLETS IN WATER |
| Melting Point | 164 °C |
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